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Compound of Interest

Compound Name: AZ7550-d5

Cat. No.: B12403811 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the personal protective equipment (PPE), operational plans, and

disposal procedures for AZ7550-d5.

AZ7550-d5 is the deuterated form of AZ7550, an active metabolite of the drug Osimertinib.[1]

While a specific Safety Data Sheet (SDS) for AZ7550-d5 is not readily available, the handling

procedures should be based on the known hazards of similar potent compounds and the

general requirements for handling deuterated substances. The SDS for the hydrochloride salt

of the parent compound can be considered a relevant proxy for assessing potential hazards.

Hazard Identification and Control
Given that AZ7550 is an active metabolite of an EGFR inhibitor, it should be handled as a

potent compound with potential biological activity.[1][2] Deuterated compounds themselves are

generally not radioactive and are considered stable isotopes.[3] However, the primary

challenges in handling them are to maintain isotopic purity by preventing hydrogen-deuterium

exchange and to manage potential hygroscopicity.[4]

Summary of Potential Hazards:

May be harmful if swallowed, inhaled, or absorbed through the skin.[5]

May cause eye, skin, and respiratory tract irritation.[5]
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As a potent compound, it may have unknown long-term health effects.

Hygroscopic nature can lead to degradation and loss of isotopic purity.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure in a

laboratory setting.[6] The minimum required PPE for handling AZ7550-d5 includes a lab coat,

protective eyewear, long pants, and closed-toe shoes.[7] This should be supplemented with

specific PPE based on the task.

PPE Component Specification Rationale

Eye and Face Protection

Safety glasses with side

shields are the minimum

requirement. A face shield

should be worn over safety

glasses or goggles when there

is a splash hazard.[7][8]

Protects eyes from splashes,

dust, and flying particles.[9]

Hand Protection

Disposable nitrile gloves are

the minimum requirement.[7]

[8] Consider double-gloving for

added protection.[7] Glove

material compatibility should

be checked against the solvent

being used.[10]

Prevents skin contact and

absorption of the compound.[6]

Body Protection

A lab coat must be worn to

protect clothing and skin from

spills.[8][9]

Shields against accidental

contamination.

Respiratory Protection

A respirator (e.g., N95) may be

necessary when handling the

powder outside of a certified

chemical fume hood or glove

box, especially if there is a risk

of aerosolization.[8][9]

Prevents inhalation of the

powdered compound.
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Operational Plan: Step-by-Step Guidance
A structured operational plan ensures that AZ7550-d5 is handled safely and effectively,

preserving its integrity from receipt to use.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage Conditions: Store in a tightly sealed container, protected from light and moisture.[11]

[12] Recommended storage is often at -20°C or -80°C for long-term stability.[2]

Environment: Store in a desiccator or a controlled low-humidity environment to prevent

moisture absorption.[4]

Weighing and Preparation of Solutions
Controlled Environment: Whenever possible, handle the solid compound in a glove box

under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric

moisture and prevent H-D exchange.[4] If a glove box is unavailable, use a certified chemical

fume hood with good ventilation.

Weighing: Weigh the required amount of AZ7550-d5 directly into a pre-dried vial.

Solvent Addition: Use a dry syringe to add the appropriate aprotic deuterated solvent to the

vial.[4]

Dissolving: Cap the vial and gently swirl to dissolve the compound.

Experimental Use
Transfers: When transferring solutions, use dry pipettes or syringes.

Minimize Exposure: Keep containers sealed when not in use to prevent solvent evaporation

and exposure to the atmosphere.

Disposal Plan
Proper disposal of chemical waste is crucial to ensure laboratory and environmental safety.
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Waste Segregation: All disposable materials that have come into contact with AZ7550-d5,

such as gloves, pipette tips, and vials, should be collected in a designated, sealed waste

container.

Waste Labeling: The waste container must be clearly labeled with the contents, including the

name of the chemical and the associated hazards.

Disposal Route: Dispose of the chemical waste through your institution's hazardous waste

management program. Do not dispose of it down the drain or in regular trash.[5]

Quantitative Data
Parameter Value Source

IC50 (IGF1R) 1.6 µM [1][2]

Storage Temperature
-20°C (1 month) or -80°C (6

months) for stock solutions
[2]

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of AZ7550-d5.
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Caption: Workflow for the safe handling and disposal of AZ7550-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. Deuterated Compounds [simsonpharma.com]

4. benchchem.com [benchchem.com]

5. cdnisotopes.com [cdnisotopes.com]

6. solubilityofthings.com [solubilityofthings.com]

7. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

8. Personal Protective Equipment & Keeping Lab Personnel Safe - Labtag Blog
[blog.labtag.com]

9. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

10. Personal Protective Equipment – Lab Safety [ehs.lbl.gov]

11. benchchem.com [benchchem.com]

12. fishersci.nl [fishersci.nl]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling AZ7550-d5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403811#personal-protective-equipment-for-
handling-az7550-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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